Cas no 895475-32-8 (3-(4-chlorophenyl)sulfanyl-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylpropanamide)

• Product Name: 3-(4-chlorophenyl)sulfanyl-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylpropanamide
• CAS No: 895475-32-8
• MF: C₁₆H₁₃ClN₂OS₃
• MW: 380.935218572617
• CID: 5933097
• PubChem ID: 7545669
• Update Time: 2025-10-05

3-(4-chlorophenyl)sulfanyl-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)sulfanyl-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylpropanamide
• Propanamide, 3-[(4-chlorophenyl)thio]-N-[4-(2-thienyl)-2-thiazolyl]-
• F2537-0839
• 3-(4-chlorophenyl)sulfanyl-N-(4-thiophen-2-yl-1,3-thiazol-2-yl)propanamide
• 3-[(4-chlorophenyl)sulfanyl]-N-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]propanamide
• 3-((4-chlorophenyl)thio)-N-(4-(thiophen-2-yl)thiazol-2-yl)propanamide
• 895475-32-8
• AKOS002515143

• Inchi： 1S/C16H13ClN2OS3/c17-11-3-5-12(6-4-11)21-9-7-15(20)19-16-18-13(10-23-16)14-2-1-8-22-14/h1-6,8,10H,7,9H2,(H,18,19,20)
• InChI Key： UMKSKDKWFLHIJN-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2SC=CC=2)=CS1)(=O)CCSC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 379.9878543g/mol
• Monoisotopic Mass: 379.9878543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• pka: 8.78±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 3-(4-chlorophenyl)sulfanyl-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylpropanamide

3-(4-Chlorophenyl)sulfanyl-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylpropanamide: A Comprehensive Overview

3-(4-Chlorophenyl)sulfanyl-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylpropanamide (CAS No. 895475-32-8) is a complex organic compound with a unique structure that combines multiple functional groups, making it a subject of interest in both academic and industrial research. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The molecule consists of a thiazole ring, a thiophene moiety, and a propanamide group, with a 4-chlorophenyl sulfanyl substituent. Its structure is characterized by the presence of sulfur atoms in both the thiazole and thiophene rings, which contribute to its potential reactivity and biological properties.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The 4-chlorophenyl sulfanyl group in this compound is particularly noteworthy as it may enhance the compound's pharmacokinetic properties, such as absorption and bioavailability. Additionally, the thiophene moiety is known to impart aromaticity and stability to the molecule, which could be advantageous in therapeutic applications.

The synthesis of 3-(4-Chlorophenyl)sulfanyl-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylpropanamide involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic methods have enabled the efficient construction of the thiazole ring system, which is a critical step in the synthesis of this compound.

From a biological standpoint, this compound has been investigated for its potential as an anti-inflammatory agent. Studies conducted in vitro have demonstrated that it exhibits moderate inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation. Furthermore, its ability to scavenge free radicals suggests that it may also possess antioxidant properties. These findings underscore its potential as a lead compound for the development of novel anti-inflammatory drugs.

In addition to its biological activities, the physical properties of 3-(4-Chlorophenyl)sulfanyl-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylpropanamide have been extensively studied. Its solubility profile indicates that it is more soluble in organic solvents than in water, which is typical for compounds with aromatic and heterocyclic moieties. This property is crucial for its formulation into pharmaceutical dosage forms.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of this compound. These analytical methods provide valuable insights into the molecular composition and stereochemistry of the compound.

In conclusion, 3-(4-Chlorophenyl)sulfanyl-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylpropanamide (CAS No. 895475-32